Cas no 186203-81-6 (tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate)

• Product Name: tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
• CAS No: 186203-81-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD11858524
• CID: 850679
• Update Time: 2025-04-19

tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl hexahydro-1H-pyrrolo[3,4-b]pyridine-6(2H)-carboxylate
• 6-Boc-6H-octahydro-pyrrolo[3,4-b]pyridine
• 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
• tert-butyl 1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine-6-carboxylate
• tert-butyl octahydropyrrolo[3,4-b]pyridine-6-carboxylate
• 6-Boc-octahydropyrrolo[3,4-b]pyridine
• (1H-tetrazol-5-yl)MethanaMine hydrochloride
• 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid
• tert-butyl octahydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylate
• tert-butyl (4aS,7aS)-octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
• Octahydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylic acid 1,1-dimethylethyl ester
• 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, octahydro-, 1,1-diMethylethyl ester
• OCTAHYDRO-PYRROLO[3,4-B]PYRIDINE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
• LPNOEYLQBVUWGH-UHFFFAOYSA-N
• ANW

• MDL： MFCD11858524
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-5-4-6-13-10(9)8-14/h9-10,13H,4-8H2,1-3H3
• InChI Key： LPNOEYLQBVUWGH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(CCCN2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.4 g/l) (25 º C),